5-methyl-3-(2-piperazin-1-ylethyl)thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5-methyl-3-(2-piperazin-1-ylethyl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C13H18N4OS/c1-10-8-19-12-11(10)13(18)17(9-15-12)7-6-16-4-2-14-3-5-16/h8-9,14H,2-7H2,1H3
• InChI Key: AXTUEILHGIULMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=C1C(=O)N(C=N2)CCN3CCNCC3
• Molecular Formula: C13H18N4OS
• Molecular Weight: 278.38 g/mol

Description

5-methyl-3-(2-piperazin-1-ylethyl)thieno[2,3-d]pyrimidin-4(3H)-one is a novel compound that has attracted attention in the scientific community due to its potential use as a therapeutic agent.

Mechanism of Action

The mechanism of action of 5-methyl-3-(2-piperazin-1-ylethyl)thieno[2,3-d]pyrimidin-4(3H)-one involves the inhibition of specific enzymes and signaling pathways that are involved in inflammation, cancer cell proliferation, and viral replication. It has also been shown to modulate neurotransmitter receptors and improve cognitive function.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce inflammation and oxidative stress, inhibit cancer cell growth and induce apoptosis, and inhibit viral replication. It has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 5-methyl-3-(2-piperazin-1-ylethyl)thieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its high purity and stability. However, one limitation is its low solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several potential future directions for research on 5-methyl-3-(2-piperazin-1-ylethyl)thieno[2,3-d]pyrimidin-4(3H)-one. These include:
1. Further investigation of its anti-inflammatory properties and potential use in the treatment of inflammatory disorders.
2. Investigating its potential use in combination therapy for cancer treatment.
3. Studying its effects on other neurological disorders such as multiple sclerosis and Huntington's disease.
4. Investigating its potential use in the treatment of viral infections such as HIV and hepatitis.
5. Developing new synthetic methods to improve its solubility and bioavailability.
In conclusion, this compound is a promising compound with potential therapeutic applications in various fields. Further research is needed to fully understand its mechanism of action and potential uses.

Scientific Research Applications

5-methyl-3-(2-piperazin-1-ylethyl)thieno[2,3-d]pyrimidin-4(3H)-one has been extensively studied for its potential use as a therapeutic agent. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. In addition, it has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.